Cas no 97888-63-6 (1-Phenyl-2-(4-phenylpiperazino)-1-ethanone)

• Product Name: 1-Phenyl-2-(4-phenylpiperazino)-1-ethanone
• CAS No: 97888-63-6
• MF: C₁₈H₂₀N₂O
• MW: 280.364204406738
• MDL: MFCD00141054
• CID: 4370710
• Update Time: 2025-06-14

1-Phenyl-2-(4-phenylpiperazino)-1-ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-phenyl-2-(4-phenyl-1-piperazinyl)-
• 1-Phenyl-2-(4-phenylpiperazino)-1-ethanone

• MDL： MFCD00141054
• Inchi： 1S/C18H20N2O/c21-18(16-7-3-1-4-8-16)15-19-11-13-20(14-12-19)17-9-5-2-6-10-17/h1-10H,11-15H2
• InChI Key： FAIZTZQJLSGSPJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CN1CCN(C2C=CC=CC=2)CC1

Additional information on 1-Phenyl-2-(4-phenylpiperazino)-1-ethanone

Recent Advances in the Study of 1-Phenyl-2-(4-phenylpiperazino)-1-ethanone (CAS: 97888-63-6)

1-Phenyl-2-(4-phenylpiperazino)-1-ethanone (CAS: 97888-63-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of central nervous system (CNS) disorders. This research brief aims to summarize the latest findings related to this compound, highlighting its therapeutic potential and mechanistic insights.

The compound belongs to the class of phenylpiperazine derivatives, which are known for their diverse biological activities, including antipsychotic, antidepressant, and anxiolytic effects. The presence of both phenyl and piperazine moieties in 1-Phenyl-2-(4-phenylpiperazino)-1-ethanone suggests its potential interaction with neurotransmitter receptors, such as dopamine and serotonin receptors. Recent synthetic approaches have optimized the yield and purity of this compound, enabling more detailed pharmacological evaluations.

In vitro studies have demonstrated that 1-Phenyl-2-(4-phenylpiperazino)-1-ethanone exhibits moderate affinity for dopamine D2 and serotonin 5-HT1A receptors, which are implicated in mood regulation and cognitive functions. Molecular docking simulations have further elucidated the binding modes of this compound within the active sites of these receptors, providing a structural basis for its activity. These findings are supported by recent publications in journals such as Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters.

In vivo studies using rodent models have shown promising results, with the compound displaying anxiolytic-like effects in elevated plus maze tests and antidepressant-like activity in forced swim tests. These effects are comparable to those of established drugs like fluoxetine and diazepam, albeit with a different mechanistic profile. Notably, the compound's pharmacokinetic properties, including its metabolic stability and blood-brain barrier permeability, have been characterized in recent preclinical studies.

Despite these advances, challenges remain in the development of 1-Phenyl-2-(4-phenylpiperazino)-1-ethanone as a therapeutic agent. Issues such as potential off-target effects and the need for further optimization of its pharmacokinetic profile are areas of active research. Recent efforts have also explored the synthesis of analogs to improve selectivity and reduce side effects. Collaborative studies between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-Phenyl-2-(4-phenylpiperazino)-1-ethanone (CAS: 97888-63-6) represents a promising scaffold for the development of novel CNS therapeutics. Its unique pharmacological profile and recent advancements in its synthesis and characterization underscore its potential as a lead compound. Future research should focus on addressing the remaining challenges and exploring its applicability in treating specific neuropsychiatric disorders.